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Get Quote

The table below summarizes the core identification and structural data for Emeguisin B.

Property Description

IUPAC Name 7-[(E)-but-2-en-2-yl]-1-[(Z)-but-2-en-2-yl]-2-chloro-3-hydroxy-9-methoxy-4,10-
dimethylbenzo[b][1,4]benzodioxepin-6-one [1]

Chemical Formula C₂₄H₂₅ClO₅ [2] [1]

Molecular Weight 428.9 g/mol [1]

CAS Registry Number 117032-55-0 [1]

Compound Class Depsidone (a polycyclic compound belonging to depsides and depsidones)

[2]

XLogP3 7.2 [1]

Hydrogen Bond Donor
Count

1 [1]

Hydrogen Bond
Acceptor Count

5 [1]

Major Biological
Source

Aspergillus unguis (teleomorph: Emericella unguis) [2] [1]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s13214378?utm_src=pdf-body
https://www.smolecule.com/products/s13214378?utm_src=pdf-interest
https://www.smolecule.com/products/s13214378?utm_src=pdf-body
https://www.smolecule.com/products/s13214378
https://phytobank.ca/metabolites/PHY0035411
https://www.smolecule.com/products/s13214378
https://www.smolecule.com/products/s13214378
https://www.smolecule.com/products/s13214378
https://phytobank.ca/metabolites/PHY0035411
https://www.smolecule.com/products/s13214378
https://www.smolecule.com/products/s13214378
https://www.smolecule.com/products/s13214378
https://phytobank.ca/metabolites/PHY0035411
https://www.smolecule.com/products/s13214378
https://www.smolecule.com/products/s13214378?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Biosynthetic Source and Classification

Emeguisin B is a secondary metabolite primarily isolated from the filamentous fungus Aspergillus unguis

(also known by its teleomorphic name, Emericella unguis) [2] [1]. It was first reported as early as 1988 [1].

Taxonomic Context: Aspergillus unguis belongs to the Aspergillus section Nidulantes [3]. This

species is often found in soils and marine organisms like sponges and jellyfish [3].
Metabolic Class: Emeguisin B is a depsidone [2]. Depsidones are a major class of secondary

metabolites produced by A. unguis, representing about 30% of the nearly 100 compounds isolated
from this fungus [3]. They are polycyclic compounds known for a wide range of bioactivities [2].

Reported Biological Activities and Research
Significance

Emeguisin B is noted for its significant biological properties. The following table summarizes its reported

activities.

Reported
Activity

Notes and Context

Antimicrobial Considered a candidate for developing new antibiotics [1].

Anticancer Preliminary studies suggest it may inhibit cancer cell growth by inducing apoptosis

and causing cell cycle arrest [1].

Anti-
inflammatory

Shows potential in reducing inflammation [1].

The broader context of research on Aspergillus unguis metabolites supports the promise of Emeguisin B.

Compounds from this fungus have been extensively investigated for activities including:

Larvicidal and Antimicrobial: Some depsidones from A. unguis are considered very promising,
especially in the face of growing antimicrobial resistance [3].

Cytotoxic: Studies show activity against various human cancer cell lines, including HuCCA-1,
HepG2, A549, and MOLT-3 [3].
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Research and Production Strategies

Producing sufficient quantities of secondary metabolites like Emeguisin B for research is a common

challenge, as the genes responsible for their synthesis are often "silent" under standard lab conditions [4].

A powerful strategy to overcome this is the systematic overexpression of secondary metabolism

transcription factors (TFs). The workflow below outlines this approach.

Start: Identify Target
Transcription Factor (TF)

Clone TF into expression vector
with strong inducible promoter (e.g., xylP)

Integrate construct into
fungal host (e.g., A. nidulans)

Induce TF overexpression
(e.g., with xylose)

Activation of silent
biosynthetic gene cluster (BGC)

Production and extraction
of target metabolite

Click to download full resolution via product page

Experimental workflow for activating silent biosynthetic gene clusters via transcription factor

overexpression.
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This method involves genetically engineering the host fungus to overexpress a cluster-specific transcription

factor using a strong, inducible promoter, which can lead to the activation of the entire biosynthetic pathway

and production of the target compound [4].

Future Research and Application Potentials

Based on its profile and the success of fungal natural products, Emeguisin B has potential in several areas:

Pharmaceutical Development: Its antimicrobial and anticancer effects make it a candidate for new

antibiotics or oncology therapeutics [1].
Agricultural Applications: It could be explored as a natural fungicide or pesticide [1].

Biotechnological Tool: Its unique structure and activity make it a candidate for enzyme inhibition
studies and metabolic pathway analysis [1].

The integration of AI and machine learning is now breathing new life into natural product discovery. These

platforms can computationally screen thousands of fungal metabolites to prioritize the most promising

candidates, like Emeguisin B, significantly accelerating the journey from discovery to lead compound

validation [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical and Structural Identity of Emeguisin B]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b13214378#emeguisin-b-

fungal-secondary-metabolite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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